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Compound of Interest

Compound Name: Isobutyraldehyde-D7

Cat. No.: B12383282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Isobutyraldehyde-D7, a deuterated analog of isobutyraldehyde. This document

is intended to serve as a valuable resource for professionals in research and development who

utilize labeled compounds in their work.

Core Chemical Properties
Isobutyraldehyde-D7 is a stable, isotopically labeled form of isobutyraldehyde where seven

hydrogen atoms have been replaced by deuterium. This labeling is instrumental in various

scientific applications, including mechanistic studies, metabolic tracking, and as an internal

standard in mass spectrometry-based analyses.
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Property Value Source

Chemical Name 2-Methyl-propanal-D7 [1]

Synonyms

Isobutanal-D7, Isobutyric

Aldehyde-D7, 2-

Formylpropane-D7

[1]

Molecular Formula C₄HD₇O [1]

Molecular Weight 79.15 g/mol [1]

Appearance Neat/Clear colorless liquid [1][2]

Odor
Pungent, like wet cereal or

straw
[3][4][5]

Physicochemical Data
Note: Detailed experimental data for many physical properties of the deuterated form are not

readily available. The following table primarily lists the properties of the non-deuterated

Isobutyraldehyde (CAS No. 78-84-2), which are expected to be very similar to those of

Isobutyraldehyde-D7.
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Property
Value (for
Isobutyraldehyde)

Source

Melting Point -65 °C to -65.9 °C [3][4][5][6][7]

Boiling Point 63 °C to 64 °C [3][4][5][6][7][8]

Density 0.79 g/mL at 25 °C [6][7][9]

Flash Point -24 °C to -40 °F (closed cup) [2][3][7]

Solubility in Water
Soluble (75-110 g/L at 20-25

°C)
[2][4][6]

Solubility in Organic Solvents

Miscible with ethanol, ether,

acetone, benzene, chloroform,

and toluene

[2][4]

Vapor Pressure 88 hPa at 4.4 °C [3]

Vapor Density 2.49 - 2.5 (Air = 1.0) [3][7]

Autoignition Temperature 384 °F (196 °C) [7][10]

Refractive Index (n²⁰/D) 1.3730 - 1.374 [4][5][6][7]

Log P (Octanol/Water Partition

Coefficient)
0.77 [9]

Applications in Research and Development
Isobutyraldehyde-D7 serves as a labeled analogue of isobutyraldehyde.[1][11] Its primary

application is as an internal standard for the quantification of isobutyraldehyde in various

matrices using mass spectrometry techniques such as GC-MS or LC-MS. It is also utilized in

metabolic studies to trace the fate of isobutyraldehyde in biological systems and to elucidate

reaction mechanisms in organic synthesis.[1] Isobutyraldehyde itself is a key intermediate in

the synthesis of a wide range of compounds, including:

Pharmaceuticals like pantothenic acid and the amino acids valine and leucine.[4][12]

Resins, plasticizers, and cellulose esters.[4][12]
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Perfumes, flavors, and gasoline additives.[4][12]

Experimental Protocols and Handling
While specific experimental protocols for Isobutyraldehyde-D7 are application-dependent, its

handling and storage procedures are guided by the properties of its non-deuterated

counterpart, which is a highly flammable and volatile liquid.

Safe Handling and Storage
Handling: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

vapors.[3][13] Avoid contact with skin and eyes by wearing appropriate personal protective

equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[3][13]

Keep away from ignition sources such as heat, sparks, and open flames.[9][14] Use non-

sparking tools and take measures to prevent the buildup of electrostatic charge.[8][13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][9] The

recommended storage temperature is 2 - 8 °C.[3] It is sensitive to air and should be stored

under an inert atmosphere.[3][9] Containers that have been opened must be carefully

resealed and kept upright to prevent leakage.[3][13]

Disposal Considerations
Dispose of Isobutyraldehyde-D7 and its containers in accordance with local, regional, and

national regulations for hazardous waste.[9][14] Do not empty into drains.[6] Contaminated

packaging should be treated as the product itself.[9]

Diagrams and Visualizations
General Workflow for the Use of a Labeled Analogue
The following diagram illustrates a typical workflow for the application of Isobutyraldehyde-D7
as a labeled internal standard in a quantitative analysis.

Caption: Workflow for quantitative analysis using a labeled internal standard.

Synthetic Pathway Overview
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Isobutyraldehyde is industrially produced through the hydroformylation of propene.[5] It can

also be synthesized via the oxidation of isobutyl alcohol.[4][12]

Caption: Common synthetic routes to isobutyraldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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